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Compound of Interest

Compound Name: Hydrocortisone-d3

Cat. No.: B12414382 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals utilizing Hydrocortisone-d3. The document details its

core physicochemical properties, provides in-depth experimental protocols for its application as

an internal standard, and outlines the biological pathways in which it is relevant.

Core Physicochemical Data
Hydrocortisone-d3, also known as Cortisol-d3, is a deuterated form of Hydrocortisone. The

incorporation of deuterium isotopes results in a higher molecular weight compared to the

parent compound, making it an ideal internal standard for quantitative mass spectrometry-

based assays.[1] Key quantitative data are summarized in the table below.

Parameter Value Source

Chemical Formula C₂₁H₂₇D₃O₅ [1][2]

Molecular Weight 365.48 g/mol [1][2]

Monoisotopic Mass 365.22815429 Da [3]

CAS Number 115699-92-8 [1]
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Standard
Hydrocortisone-d3 is widely employed as an internal standard in the quantification of

hydrocortisone in biological matrices such as plasma, serum, and urine.[3][4] The following is a

representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol

synthesized from established methodologies.

Sample Preparation: Protein Precipitation & Liquid-
Liquid Extraction
This procedure is designed to remove proteins and other interfering substances from the

biological matrix.

Internal Standard Spiking: To 250 µL of serum or plasma, add a known concentration of

Hydrocortisone-d3 solution in methanol.[2]

Protein Precipitation: Add 750 µL of acetonitrile to the sample. Vortex the mixture for 5

minutes to precipitate proteins.[2]

Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

Liquid-Liquid Extraction: Transfer the supernatant to a new tube. Add 300 µL of deionized

water and 1 mL of ethyl acetate. Vortex thoroughly.[5]

Phase Separation: Allow the layers to separate. The upper organic layer contains the analyte

and internal standard.

Drying: Transfer the organic layer to a clean tube and evaporate to dryness under a stream

of nitrogen at 40-60°C.[4][5]

Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 80-100 µL) of the

initial mobile phase.[4][6]
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Sample Preparation Workflow
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Figure 1: Sample Preparation Workflow
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LC-MS/MS Analysis
The following conditions are typical for the chromatographic separation and mass spectrometric

detection of hydrocortisone and its deuterated internal standard.

Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.9 µm) is commonly used.[4]

Mobile Phase: An isocratic or gradient elution using a mixture of water and methanol or

acetonitrile, often with a modifier like formic acid (e.g., 0.1%).[5][6] A typical isocratic mobile

phase could be a 45:55 (v/v) mixture of water and methanol.[4]

Flow Rate: A flow rate of 0.25 mL/minute is a common starting point.[4]

Injection Volume: 20 µL.[4]

Mass Spectrometer: A triple-quadrupole mass spectrometer equipped with an atmospheric

pressure chemical ionization (APCI) or electrospray ionization (ESI) source, operated in

positive ion mode.[4][6]

Ionization Source Parameters:

Vaporizer Temperature: 450°C (for APCI)[4]

Corona Discharge Current: 4 µA (for APCI)[4]

Capillary Temperature: 250°C[4]

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-

product ion transitions for both hydrocortisone and hydrocortisone-d3, ensuring high

selectivity and sensitivity.

Signaling Pathway: Glucocorticoid Receptor Action
Hydrocortisone, a glucocorticoid, exerts its effects by binding to the glucocorticoid receptor

(GR).[7] This interaction initiates a signaling cascade that ultimately modulates gene
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expression.[7] Hydrocortisone-d3, being structurally and chemically similar to hydrocortisone,

is expected to follow the same biological pathways and is therefore a suitable tracer for

studying these processes.

The key steps in the glucocorticoid signaling pathway are:

Ligand Binding: Cortisol (hydrocortisone) diffuses across the cell membrane and binds to the

glucocorticoid receptor (GR) in the cytoplasm, which is complexed with heat shock proteins

(HSPs).[8]

Conformational Change and Translocation: Upon binding, the GR undergoes a

conformational change, dissociates from the HSPs, and translocates to the nucleus.[7]

Gene Regulation: In the nucleus, the GR dimerizes and binds to specific DNA sequences

known as Glucocorticoid Response Elements (GREs) in the promoter regions of target

genes.[7] This binding can either activate or repress gene transcription, leading to the

physiological effects of glucocorticoids.[8] This process of direct gene regulation is known as

transactivation.

Protein-Protein Interactions: The GR can also interact with other transcription factors, such

as NF-κB and AP-1, to repress their activity, a mechanism known as transrepression, which

is central to the anti-inflammatory effects of glucocorticoids.[7]
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Figure 2: Glucocorticoid Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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